Cas no 119160-32-6 (1H-Indole-3,6-dicarboxaldehyde)

• Product Name: 1H-Indole-3,6-dicarboxaldehyde
• CAS No: 119160-32-6
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 3672304
• Update Time: 2025-06-09

1H-Indole-3,6-dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3,6-dicarboxaldehyde

• Inchi： 1S/C10H7NO2/c12-5-7-1-2-9-8(6-13)4-11-10(9)3-7/h1-6,11H
• InChI Key： MHMFLYFGFZTCGJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C=O)=C2)C(C=O)=C1

Additional information on 1H-Indole-3,6-dicarboxaldehyde

Comprehensive Overview of 1H-Indole-3,6-dicarboxaldehyde (CAS No. 119160-32-6): Properties, Applications, and Research Insights

1H-Indole-3,6-dicarboxaldehyde (CAS No. 119160-32-6) is a versatile organic compound belonging to the indole family, a structural motif widely recognized in pharmaceuticals, agrochemicals, and material science. This compound features two aldehyde functional groups at the 3- and 6-positions of the indole ring, making it a valuable intermediate for synthesizing complex molecules. Its unique structure has attracted significant attention in drug discovery, fluorescence probes, and catalysis, aligning with current trends in sustainable chemistry and precision medicine.

In recent years, the demand for functionalized indoles like 1H-Indole-3,6-dicarboxaldehyde has surged due to their role in developing biocompatible materials and targeted therapies. Researchers frequently search for "indole derivatives in cancer research" or "aldehyde applications in organic synthesis," reflecting its relevance in cutting-edge science. The compound’s dual-reactive aldehydes enable cross-coupling reactions, a hotspot in green chemistry methodologies aimed at reducing waste and energy consumption.

The physicochemical properties of 1H-Indole-3,6-dicarboxaldehyde include a molecular formula of C₁₀H₇NO₂ and a molar mass of 173.17 g/mol. Its crystalline form and moderate solubility in polar solvents like DMSO and methanol make it suitable for laboratory-scale reactions. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity, a critical factor for applications in high-throughput screening and medicinal chemistry.

One of the most discussed applications of 1H-Indole-3,6-dicarboxaldehyde is its use as a fluorescent labeling agent. With the rise of bioimaging technologies, scientists explore its potential in tracking cellular processes, answering queries like "how to use indole aldehydes in imaging." Additionally, its role in constructing heterocyclic scaffolds addresses the growing need for fragment-based drug design, a strategy pivotal in tackling drug-resistant pathogens.

From an industrial perspective, 1H-Indole-3,6-dicarboxaldehyde is synthesized via Vilsmeier-Haack formylation, a cost-effective route that aligns with sustainable manufacturing principles. Recent patents highlight its incorporation into OLED materials, responding to the global push for energy-efficient displays. This connection to renewable technologies further elevates its commercial value.

In summary, 1H-Indole-3,6-dicarboxaldehyde (CAS No. 119160-32-6) bridges multiple disciplines, from organic synthesis to biomedical engineering. Its adaptability to click chemistry and metal-free catalysis positions it as a cornerstone in modern research, addressing FAQs such as "best indole derivatives for catalysis." As science advances toward personalized medicine and eco-friendly materials, this compound’s significance will undoubtedly grow.